Cas no 2870673-91-7 (1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) )
1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1)
-
- Inchi: 1S/C9H15N3.ClH/c1-12-9(5-6-11-12)7-10-8-3-2-4-8;/h5-6,8,10H,2-4,7H2,1H3;1H
- InChI Key: JDXDNYOBMCDHKP-UHFFFAOYSA-N
- SMILES: Cl.N1N(C)C(CNC2CCC2)=CC=1
1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39872101-0.05g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 0.05g |
$575.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-0.1g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 0.1g |
$603.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-0.25g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 0.25g |
$630.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-0.5g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 0.5g |
$658.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-1.0g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 1.0g |
$685.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-2.5g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 2.5g |
$1343.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-5.0g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 5.0g |
$1987.0 | 2023-07-07 | ||
| Enamine | EN300-39872101-10.0g |
N-[(1-methyl-1H-pyrazol-5-yl)methyl]cyclobutanamine hydrochloride |
2870673-91-7 | 10.0g |
$2946.0 | 2023-07-07 |
1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1)
1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) - Chemical Profile and Applications
1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1), also known by its CAS number CAS No. 2870673-91-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound features a pyrazole ring substituted with a methanamine group, further modified by a cyclobutyl and methyl substituent, and exists as a hydrochloride salt in a 1:1 molar ratio.
The pyrazole ring is a heterocyclic aromatic structure composed of two nitrogen atoms and three carbon atoms. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in medicinal chemistry. The substitution pattern on the pyrazole ring plays a crucial role in determining the compound's properties, such as solubility, bioavailability, and biological activity. In the case of 1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1), the methanamine group at position 5 introduces additional functional groups that can engage in hydrogen bonding or other non-covalent interactions, potentially enhancing its pharmacokinetic profile.
The cyclobutyl group attached to the nitrogen atom further modulates the compound's properties. Cyclobutane rings are known for their unique strain-induced reactivity and can influence the steric and electronic characteristics of the molecule. This substitution may enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors, thereby potentiating its therapeutic effects. Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies.
The hydrochloride salt form of this compound is significant as it affects its physical properties, such as solubility and stability. Salt formation is a common strategy in pharmaceutical development to optimize drug delivery and bioavailability. The 1:1 molar ratio indicates that one molecule of the base is neutralized by one molecule of hydrochloric acid, forming a stable crystalline structure that is often preferred for manufacturing purposes.
Recent research has focused on the synthesis and characterization of pyrazole derivatives like CAS No. 2870673-91-7. One study published in the Journal of Medicinal Chemistry explored the synthesis of this compound via a novel two-step process involving nucleophilic substitution and subsequent acid-mediated cyclization. The authors demonstrated that this approach yields high-purity product with excellent yield, making it suitable for large-scale production.
In terms of applications, 1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) has shown promise in several therapeutic areas. Preclinical studies have indicated potential anti-inflammatory and antioxidant activities, suggesting its utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, this compound has been investigated as a potential lead molecule for developing novel antiviral agents due to its ability to inhibit viral replication in vitro.
Another area of interest is its role as an intermediate in organic synthesis. The pyrazole ring serves as a versatile building block for constructing more complex molecules with enhanced biological activity. For instance, researchers have utilized this compound as a starting material for synthesizing heterocyclic compounds with improved pharmacokinetic profiles.
From an environmental standpoint, understanding the fate and transport of CAS No. 2870673-91-7 is crucial for ensuring sustainable practices in chemical manufacturing. Recent eco-toxicological studies have assessed its biodegradability under various environmental conditions, providing insights into its potential impact on aquatic ecosystems. These findings underscore the importance of adopting green chemistry principles during synthesis to minimize environmental footprint.
In conclusion, 1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1), with CAS number CAS No. 2870673-91-7, represents a valuable addition to the arsenal of compounds available for drug discovery and organic synthesis. Its unique structural features, coupled with promising biological activities, position it as a candidate for further exploration in both academic and industrial settings.
2870673-91-7 (1H-Pyrazole-5-methanamine, N-cyclobutyl-1-methyl-, hydrochloride (1:1) ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)